Cas no 100047-61-8 (4,5-Dimethylisoxazole-3-carboxylic acid)
100047-61-8 structure
Product Name:4,5-Dimethylisoxazole-3-carboxylic acid
CAS No:100047-61-8
MF:C6H7NO3
MW:141.124681711197
MDL:MFCD05667138
CID:123911
PubChem ID:7018552
Update Time:2024-11-04
4,5-Dimethylisoxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dimethylisoxazole-3-carboxylic acid
- 3-isoxazolecarboxylic acid, 4,5-dimethyl-
- 4,5-Dimethyl-3-isoxazolecarboxylic acid, AldrichCPR
- 4,5-dimethyl-1,2-oxazole-3-carboxylic acid
- AS-37652
- dimethyl-1,2-oxazole-3-carboxylic acid
- 4,5-DIMETHYL-ISOXAZOLE-3-CARBOXYLICACID
- 4,5-DIMETHYL-ISOXAZOLE-3-CARBOXYLIC ACID
- MFCD05667138
- 4,5-DIMETHYL-3-ISOXAZOLECARBOXYLIC ACID
- CCG-321669
- DTXSID90426997
- KLPASEZGNSBTBD-UHFFFAOYSA-N
- SCHEMBL2131097
- AKOS000311446
- 4,5-dimethylisoxazole-3-carboxylicacid
- A848634
- FT-0679025
- 100047-61-8
- CS-0088125
- BBL016023
- STK312504
- ALBB-004546
-
- MDL： MFCD05667138
- Inchi： 1S/C6H7NO3/c1-3-4(2)10-7-5(3)6(8)9/h1-2H3,(H,8,9)
- InChI Key： KLPASEZGNSBTBD-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C)C(C(=O)O)=N1
Computed Properties
- Exact Mass: 141.04261
- Monoisotopic Mass: 141.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.276
- Boiling Point: 318.7°Cat760mmHg
- Flash Point: 146.5°C
- Refractive Index: 1.513
- PSA: 63.33
- LogP: 0.98960
4,5-Dimethylisoxazole-3-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- HazardClass：IRRITANT
- Storage Condition：Room temperature
4,5-Dimethylisoxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036515-500mg |
4,5-Dimethylisoxazole-3-carboxylic acid |
100047-61-8 | 500mg |
4096CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036515-1g |
4,5-Dimethylisoxazole-3-carboxylic acid |
100047-61-8 | 1g |
7298CNY | 2021-05-07 | ||
| Fluorochem | 049869-250mg |
4,5-Dimethyl-isoxazole-3-carboxylic acid |
100047-61-8 | 95% | 250mg |
￡203.00 | 2022-03-01 | |
| Fluorochem | 049869-1g |
4,5-Dimethyl-isoxazole-3-carboxylic acid |
100047-61-8 | 95% | 1g |
￡506.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036515-1g |
4,5-Dimethylisoxazole-3-carboxylic acid |
100047-61-8 | 1g |
7298.0CNY | 2021-07-05 | ||
| AstaTech | 60346-0.1/G |
4,5-DIMETHYL-ISOXAZOLE-3-CARBOXYLIC ACID |
100047-61-8 | 97% | 0.1g |
$95 | 2023-09-16 | |
| AstaTech | 60346-0.25/G |
4,5-DIMETHYL-ISOXAZOLE-3-CARBOXYLIC ACID |
100047-61-8 | 97% | 0.25g |
$179 | 2023-09-16 | |
| AstaTech | 60346-1/G |
4,5-DIMETHYL-ISOXAZOLE-3-CARBOXYLIC ACID |
100047-61-8 | 97% | 1g |
$445 | 2023-09-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036515-500mg |
4,5-Dimethylisoxazole-3-carboxylic acid |
100047-61-8 | 500mg |
4096.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YI764-50mg |
4,5-Dimethylisoxazole-3-carboxylic acid |
100047-61-8 | 97% | 50mg |
565.0CNY | 2021-07-13 |
4,5-Dimethylisoxazole-3-carboxylic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
100047-61-8 (4,5-Dimethylisoxazole-3-carboxylic acid) Related Products
- 198135-45-4(5-Methyl-isoxazole-3,4-dicarboxylic acid)
- 893749-99-0(4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid)
- 893749-96-7(4-[(dimethylamino)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid)
- 160850-61-3(3-Isoxazolecarboxylicacid, 4,5-dimethyl-, methyl ester)
- 160850-62-4(Ethyl 4,5-Dimethylisoxazole-3-carboxylate)
- 256473-81-1(5-Isoxazolecarboxylicacid, 4-formyl-3-methyl-)
- 198135-28-3(ethyl-methyl-5-methyl-3,4-isoxazole dicarboxylate)
- 1119452-16-2(5-Ethyl-4-methylisoxazole-3-carboxylic acid)
- 215872-46-1(4-methyl-1,2-oxazole-3-carboxylic acid)
- 1177292-31-7(Methyl 4-(chloromethyl)-5-methylisoxazole-3-carboxylate)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
